Cas no 1193-17-5 (trans-3-Methylcyclohexanamine)

• Product Name: trans-3-Methylcyclohexanamine
• CAS No: 1193-17-5
• MF: C₇H₁₅N
• MW: 113.200701951981
• MDL: MFCD22417113
• CID: 217738
• PubChem ID: 7855598
• Update Time: 2025-10-17

trans-3-Methylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

• trans-3-Methylcyclohexanamine
• Cyclohexanamine,3-methyl-, (1R,3R)-rel-
• trans-3-Methylcyclohexylamine
• 3-trans-Methylcyclohexanamine
• Cyclohexanamine,3-methyl-, trans- (9CI)
• Cyclohexylamine, 3-methyl-, trans- (8CI)
• trans-1-Amino-3-methylcyclohexane
• trans-3-Methyl-1-cyclohexylamine
• trans-3-Methyl-cyclohexylamine
• AKOS022172172
• (1R,3R)-3-methylcyclohexan-1-amine
• 1193-17-5
• Cyclohexanamine, 3-methyl-, (1R,3R)-rel-
• SCHEMBL895892
• (1r)-trans-3-methyl-cyclohexylamine
• (1R,3R)-3-Methyl-cyclohexylamine
• 64869-66-5

• MDL： MFCD22417113
• Inchi： 1S/C7H15N/c1-6-3-2-4-7(8)5-6/h6-7H,2-5,8H2,1H3/t6-,7-/m1/s1
• InChI Key： JYDYHSHPBDZRPU-RNFRBKRXSA-N
• SMILES： N[C@@H]1CCC[C@@H](C)C1

Computed Properties

• Exact Mass: 113.120449
• Monoisotopic Mass: 113.120449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 0.8572
• Melting Point: -8.5°C (estimate)
• Boiling Point: 141.98°C (estimate)
• Flash Point: 22.2°C
• Refractive Index: 1.4547

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines